Cas no 2097964-48-0 (1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile)

• Product name: 1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile
• CAS No: 2097964-48-0
• MF: C₁₁H₉FN₄
• MW: 216.214364767075
• CID: 5723480
• PubChem ID: 121210745

1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026720833
• 2-(2-fluoroethyl)-5-pyridin-2-ylpyrazole-3-carbonitrile
• 2097964-48-0
• 1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile
• starbld0030437
• F2198-0324
• 1H-Pyrazole-5-carbonitrile, 1-(2-fluoroethyl)-3-(2-pyridinyl)-

• Inchi： 1S/C11H9FN4/c12-4-6-16-9(8-13)7-11(15-16)10-3-1-2-5-14-10/h1-3,5,7H,4,6H2
• InChI Key： WCQPWSVABIPZBS-UHFFFAOYSA-N
• SMILES： FCCN1C(C#N)=CC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 216.08112447g/mol
• Monoisotopic Mass: 216.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 394.4±42.0 °C(Predicted)
• pka: 1.15±0.19(Predicted)

Additional information on 1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile

Comprehensive Overview of 1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2097964-48-0)

The compound 1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2097964-48-0) is a fluorinated pyrazole derivative that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the pyridine and pyrazole rings, along with the fluoroethyl and carbonitrile functional groups, make it a versatile building block for various applications. Researchers are particularly interested in its potential as a precursor for pharmaceutical intermediates and agrochemicals, given its ability to modulate biological activity through selective fluorination.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on drug discovery and precision medicine, where compounds like 1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile play a pivotal role. Its CAS No. 2097964-48-0 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Additionally, the compound's heterocyclic framework is a hotspot for designing kinase inhibitors and GPCR modulators, which are critical targets in oncology and neurology.

From a synthetic perspective, the incorporation of a fluoroethyl group into the pyrazole core introduces both lipophilicity and electronic effects, which can fine-tune the compound's interaction with biological targets. This property is highly valued in the development of PET imaging agents and diagnostic probes, where fluorine-18 labeling is essential. The carbonitrile moiety further expands its utility by enabling click chemistry and other bioconjugation strategies, making it a valuable tool for chemical biology studies.

Beyond pharmaceuticals, 1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile has potential applications in advanced materials. Its rigid aromatic system and polar functional groups make it a candidate for designing organic semiconductors and liquid crystals. These materials are increasingly sought after for flexible electronics and optoelectronic devices, addressing the global push for sustainable technologies. The compound's thermal stability and solubility profile further enhance its suitability for such applications.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of green chemistry initiatives, researchers are exploring eco-friendly synthetic routes for fluorinated pyrazoles. The REACH compliance and lifecycle assessment of CAS No. 2097964-48-0 are frequently discussed topics, highlighting the need for sustainable production methods. This aligns with broader industry trends toward reducing carbon footprints and minimizing hazardous waste.

In summary, 1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2097964-48-0) is a multifaceted compound with broad applicability in drug development, material science, and green chemistry. Its structural ingenuity and functional diversity make it a subject of ongoing research, driven by the need for innovative solutions in healthcare and technology. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the evolution of functional molecules.